N-[5-[(4-propan-2-ylphenyl)methyl]-1,3-thiazol-2-yl]-4,5-dihydro-1H-imidazole-2-carboxamide

• IUPAC Name: N-[5-[(4-propan-2-ylphenyl)methyl]-1,3-thiazol-2-yl]-4,5-dihydro-1H-imidazole-2-carboxamide
• InChI: InChI=1S/C17H20N4OS/c1-11(2)13-5-3-12(4-6-13)9-14-10-20-17(23-14)21-16(22)15-18-7-8-19-15/h3-6,10-11H,7-9H2,1-2H3,(H,18,19)(H,20,21,22)
• InChI Key: ZZUBENFUNVQCGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CC2=CN=C(S2)NC(=O)C3=NCCN3
• Molecular Formula: C17H20N4OS
• Molecular Weight: 328.4 g/mol

Description

N-[5-[(4-propan-2-ylphenyl)methyl]-1,3-thiazol-2-yl]-4,5-dihydro-1H-imidazole-2-carboxamide is a useful research compound. Its molecular formula is C17H20N4OS and its molecular weight is 328.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

The compound's synthesis methodologies and its analogs have been a significant area of study, aiming at developing new therapeutic agents. For example, the synthesis of imidazotetrazines, including temozolomide, involves the interaction of aminoimidazole carboxamide with alkyl isocyanates, leading to potential antitumor drugs (Wang et al., 1997). This synthesis route opens up possibilities for creating novel compounds with similar backbones for cancer treatment.

Anti-inflammatory and Analgesic Activities

Imidazothiazole derivatives, synthesized for investigating anti-inflammatory and analgesic activities, demonstrated significant biological activities. These studies highlight the potential of such compounds in developing new therapeutic agents for treating inflammation and pain (Soyer Can et al., 2021).

Antimicrobial and Antitubercular Activities

The compound and its derivatives have been explored for their antimicrobial activities. Novel arylazothiazole disperse dyes containing selenium, synthesized for polyester fibers, exhibited high antimicrobial activity against various pathogenic bacteria and fungi, suggesting their use in medical textiles and infection control (Khalifa et al., 2015).

Antiprotozoal Agents

Dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have shown significant antiprotozoal activities, suggesting their potential as novel treatments for diseases caused by protozoan parasites (Ismail et al., 2004).

Mechanism of Action Studies

Understanding the mechanism of action of such compounds is crucial for drug development. Research on 5-(3,3-dimethyl-1-triazeno)imidazole-4-carboxamide, a related compound, in mammalian cells provides insights into how these compounds interact with DNA and RNA, contributing to their therapeutic effects (Gerulath & Loo, 1972).

Mechanism of Action

Target of Action

Similar compounds have been found to targetProteinase-Activated Receptor-1 (PAR1) . PAR1 plays a crucial role in thrombin signaling and platelet activation, which are key processes in blood clotting and inflammation.

Mode of Action

Compounds with similar structures have been reported to act as antagonists to their targets